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Compound of Interest

Compound Name: 2-Propanethiol

Cat. No.: B166235 Get Quote

2-Propanethiol: Technical Safety Support for
Researchers
This guide provides an interpretation of the 2-Propanethiol (Isopropyl Mercaptan) Safety Data

Sheet (SDS) tailored for researchers, scientists, and drug development professionals. It

includes troubleshooting for common experimental scenarios, quantitative safety data, and safe

handling protocols.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What are the primary hazards I should be aware of when working with 2-propanethiol?

A: 2-Propanethiol is a highly flammable liquid and vapor (H225).[1][2][3][4][5] It can also cause

skin irritation, serious eye irritation, and may cause an allergic skin reaction or sensitization.[1]

[3][4] Inhaling it may cause respiratory tract irritation, and it is harmful if swallowed.[5][6]

Additionally, it is very toxic to aquatic life with long-lasting effects.[1][2][3]

Q2: I can smell the characteristic "skunk-like" odor of 2-propanethiol in the lab. What should I

do?

A: The strong, unpleasant odor indicates that the compound is present in the air. Immediately

ensure your lab's local exhaust ventilation (e.g., fume hood) is functioning correctly.[6] Check
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that your container is tightly sealed.[2][4][5] If the smell persists, it could indicate a leak or spill,

and you should follow spill response procedures.

Q3: What are the symptoms of overexposure to 2-propanethiol?

A: Acute exposure can cause irritation to the eyes, skin, and respiratory tract.[6] You may

experience nausea, dizziness, and headache.[6] High concentrations can potentially lead to

more severe effects like unconsciousness.[6]

Q4: What personal protective equipment (PPE) is mandatory when handling this chemical?

A: Always wear appropriate PPE. This includes:

Eye/Face Protection: Tightly fitting safety goggles or a face shield.[1][6]

Skin Protection: Chemical-resistant gloves (inspect before use) and protective clothing to

prevent skin exposure.[1][2][6]

Respiratory Protection: Use in a well-ventilated area like a fume hood. If exposure limits

might be exceeded or ventilation is inadequate, a full-face respirator with appropriate

cartridges is necessary.[1][2]

Q5: How should I respond to an accidental skin or eye exposure?

A: Act immediately:

Skin Contact: Take off all contaminated clothing immediately. Wash the affected area with

plenty of soap and water for at least 15 minutes and seek medical attention.[1][6]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Seek immediate medical attention.[2][6]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

they are not breathing, begin artificial respiration. Seek immediate medical help.[1][6][7]

Q6: What is the correct procedure for storing 2-propanethiol?
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A: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[1][2]

[5][6] It is crucial to keep it away from heat, sparks, open flames, and any other sources of

ignition.[2][4][6] The storage area should be designated for flammable liquids.

Q7: What substances are incompatible with 2-propanethiol?

A: Avoid contact with acids, strong oxidizing agents, alkali metals, and other strong reducing

agents.[1][4][5][7] Reactions with these materials can generate heat and, in many cases,

flammable hydrogen gas.[1][7]

Q8: How should I handle a small spill of 2-propanethiol in the lab?

A: For a small spill:

Remove all sources of ignition from the area.[1][6]

Ensure the area is well-ventilated, and wear your full PPE.

Absorb the spill with an inert, non-combustible material like sand or earth.[5][6] Do not use

combustible materials like paper towels without caution.

Use non-sparking tools to collect the absorbed material and place it in a suitable, closed

container for disposal.[1][4][6]

Quantitative Data Summary
Physical and Chemical Properties
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Property Value Source

Physical State Colorless Liquid [1][5][6][7]

Odor Strong, unpleasant, skunk-like [1][7]

Molecular Formula C3H8S [3][5]

Molecular Weight 76.15 g/mol [3][7]

Boiling Point 51-55 °C [7]

Flash Point -34 °C (-30 °F) [6]

Vapor Pressure 277 mmHg [7]

Water Solubility Soluble [1]

Hazard Classifications
Classification Type Hazard Source

GHS Classification Flammable Liquid, Category 2 [1][4][5]

Skin Sensitization, Sub-

category 1B
[1][3][4]

Skin Irritation, Category 2 [5]

Eye Irritation, Category 2/2A [5]

Acute Toxicity (Oral), Category

4
[5]

Aquatic Hazard (Acute &

Chronic), Category 1
[1][3]

Signal Word Danger [1][3][4][5]

Toxicological Data
Test Result Species Source

LD50 Oral > 2,000 mg/kg Rat [2]
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Experimental Protocols & Workflows
Standard Protocol for Safe Handling of 2-Propanethiol

Preparation and Precaution:

Before starting, ensure an appropriate fire extinguisher (dry chemical, foam, or CO2) is

accessible.[1][2]

Verify that the safety shower and eyewash station are unobstructed and functional.

Work exclusively within a certified chemical fume hood to ensure adequate ventilation.[5]

[6]

Ground and bond containers when transferring material to prevent static discharge.[4][6]

Don all required PPE: safety goggles, chemical-resistant gloves, and a flame-resistant lab

coat.[1][6]

Execution of Experiment:

Keep the container of 2-propanethiol tightly closed when not in use.[2][5][6]

Use non-sparking tools for all operations.[1][4]

Keep the chemical away from all ignition sources, including hot plates, open flames, and

spark-producing equipment.[2][4]

Avoid contact with incompatible materials such as strong acids and oxidizing agents.[1][5]

[7]

Post-Experiment and Waste Disposal:

Dispose of contaminated materials (e.g., gloves, absorbent pads) and excess chemical in

a properly labeled, sealed container for hazardous waste.[1][3]

Do not pour waste into drains, as it is toxic to aquatic life.[1][3][4]

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2][6]
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Visualizations

1. Preparation
- Verify fume hood

- Check safety equipment
- Don PPE

2. Experiment Handling
- Work in fume hood

- Use non-sparking tools
- Keep away from heat

3. Storage
- Tightly closed container

- Cool, dry, ventilated area
- Away from incompatibles

If storing

4. Waste Disposal
- Sealed hazardous waste container

- Follow institutional protocols

End of experiment
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Caption: Workflow for the safe handling of 2-propanethiol in a research setting.
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Potential Health Effects
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Click to download full resolution via product page

Caption: Exposure routes and associated health hazards of 2-propanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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